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Compound of Interest

Compound Name: Sulfadimethoxine-d6

Cat. No.: B602557 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Sulfadimethoxine-d6, a deuterated analog of the sulfonamide antibiotic, Sulfadimethoxine.

This substance is classified as hazardous, being harmful if swallowed and very toxic to aquatic

life with long-lasting effects[1]. Adherence to these procedures is critical to ensure personnel

safety and environmental protection.

Immediate Safety and Handling
Before handling Sulfadimethoxine-d6, it is imperative to be familiar with its associated

hazards, which include potential skin, eye, and respiratory irritation[2][3][4].

Personal Protective Equipment (PPE): All personnel handling Sulfadimethoxine-d6 must use

appropriate PPE to prevent exposure.
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Protective Equipment Specification Purpose

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes or

dust.

Hand Protection
Chemical-resistant protective

gloves
Prevents skin contact.

Body Protection
Impervious clothing (e.g., lab

coat)

Protects against contamination

of personal clothing.

Respiratory Protection Suitable respirator

Required when handling the

powder form to avoid

inhalation of dust.

This data is synthesized from multiple safety data sheets[1][4][5].

Step-by-Step Disposal Protocol
The disposal of Sulfadimethoxine-d6 must be managed through a designated hazardous

waste stream. Do not dispose of this chemical down the drain or in regular trash.

Step 1: Waste Identification and Segregation

All materials contaminated with Sulfadimethoxine-d6 are to be considered hazardous

waste. This includes:

Unused or expired pure compound.

Solutions containing Sulfadimethoxine-d6.

Contaminated labware (e.g., vials, pipette tips, gloves, bench paper).

Step 2: Waste Collection and Containment

Primary Container: Collect waste in a designated, compatible, and clearly labeled hazardous

waste container. The container must be leak-proof and have a securely fitting cap[6].
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Labeling: The container must be labeled "HAZARDOUS DRUG WASTE" and should clearly

identify the contents, including the name "Sulfadimethoxine-d6" and the approximate

concentration and quantity.

Storage: Store the sealed waste container in a cool, well-ventilated, and secure area away

from incompatible materials such as strong acids, alkalis, and oxidizing agents, pending

pickup[1][4][6].

Step 3: Arrange for Professional Disposal

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal company to arrange for pickup and disposal.

Regulatory Compliance: Disposal must be carried out in accordance with all federal, state,

and local regulations for hazardous waste[7]. Only licensed and approved waste disposal

plants should be used[1].

Step 4: Spill Management

In the event of a spill, evacuate non-essential personnel from the area.

Wearing full PPE, contain the spill using an appropriate absorbent material.

Carefully collect the contaminated material and place it into the designated hazardous waste

container.

Clean the spill area thoroughly[4]. Report the spill to your EHS office.

Hazard and Toxicity Data
For a clear understanding of the risks associated with Sulfadimethoxine-d6, the following

table summarizes its hazard classifications.
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Hazard Classification Description Source

Acute Oral Toxicity
Category 4: Harmful if

swallowed.
[1]

Skin Irritation
Category 2: Causes skin

irritation.
[2][3]

Eye Irritation
Category 2A: Causes serious

eye irritation.
[2][3]

Skin Sensitization
Category 1: May cause an

allergic skin reaction.
[2][3][4]

Aquatic Toxicity (Acute)
Category 1: Very toxic to

aquatic life.
[1]

Aquatic Toxicity (Chronic)

Category 1: Very toxic to

aquatic life with long lasting

effects.

[1]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Sulfadimethoxine-d6 waste.
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Preparation & Handling

Waste Generation

Disposal Protocol

Start: Handling
Sulfadimethoxine-d6

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Waste Type?

Contaminated Solids
(Gloves, Vials, Tips)

Solid

Unused Reagent or
Contaminated Solutions

Liquid

Place in Labeled, Sealed
Hazardous Waste Container

Store in Secure, Designated
Waste Accumulation Area

Arrange Pickup by EHS or
Licensed Disposal Vendor

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Sulfadimethoxine-d6 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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